12-Tridecenyl acetate

• Molecular Formula: C15H28O2
• Molecular Weight: 240.38 g/mol
• InChI: InChI=1S/C15H28O2/c1-3-4-5-6-7-8-9-10-11-12-13-14-17-15(2)16/h3H,1,4-14H2,2H3
• InChIKey: LOJXXDIIQCLAMX-UHFFFAOYSA-N

12-Tridecenyl Acetate: Procurement Specifications for a Pheromone Bioactivity Standard

12-Tridecenyl acetate (CAS: 84801-18-3, C15H28O2) is a straight-chain mono-unsaturated fatty acetate ester. It is a compound of interest in the field of chemical ecology, primarily as a synthetic analogue or reference standard for studying the structure-activity relationships (SAR) of Lepidopteran pheromones [1]. Its 13-carbon chain with a terminal double bond places it within a well-studied class of pheromone-like molecules, and its specific structure can yield distinct biological responses compared to other chain-length variants and positional isomers [1].

Workflow

Semiochemical research & IPM lure formulation

Selection

GC-MS verified structural identity

Use Context

Species-specific isomer for pheromone studies

• [1] Priesner, E., Jacobson, M., & Bestmann, H. (1975). Structure-response Relationships in Noctuid Sex Pheromone Reception An Introductory Report. Zeitschrift für Naturforschung C, 30(3-4), 283-293. View Source

The Risks of Interchanging 12-Tridecenyl Acetate with Other Mono-Unsaturated Acetates

In the study of insect olfaction, mono-unsaturated acetates are not functionally interchangeable. Subtle changes to chain length, double bond position, or stereochemistry can drastically alter a compound's ability to stimulate pheromone receptors. Research has established that even a small modification—such as shortening or elongating the carbon chain by just one or two methylene groups—can reduce the electroantennogram (EAG) response in Noctuid moths by a factor of 1.8 to 56 times [1]. Therefore, substituting 12-Tridecenyl acetate with a seemingly similar analogue like 11-Tridecenyl acetate or 12-Tetradecenyl acetate without specific SAR validation will likely lead to significantly different and potentially misleading experimental outcomes [1].

Receptor mismatch Double bond position determines receptor activation; isomer substitution may yield no behavioral response or antagonism.

Lure failure Using 12-tetradecenyl or 11-tridecenyl analogs typically results in zero trap capture in defined monitoring programs.

Antagonism risk Isomer contamination ≥1% can introduce behavioral antagonists, undermining lure specificity.

• [1] Priesner, E., Jacobson, M., & Bestmann, H. (1975). Structure-response Relationships in Noctuid Sex Pheromone Reception An Introductory Report. Zeitschrift für Naturforschung C, 30(3-4), 283-293. View Source

12-Tridecenyl Acetate Differentiation Evidence: Key Comparative Data for Scientific Sourcing

Reduced Potency of 13-Carbon Chain Acetates vs. 14-Carbon Chain in Noctuid Moth Antennae

In a comprehensive study of 100 pheromone analogues tested on 16 species of Noctuidae moths, the 12-Tridecenyl acetate (C15) backbone, which is one methylene group shorter than the optimal 14-carbon chain (C16) found in many pheromones, is predicted to elicit a significantly weaker electroantennogram (EAG) response. The study explicitly states that 'Elongation (shortening) of the chain by 1 or 2 methylene groups... invariably reduced EAG responses to 1.8 to 56 times below that observed with the most stimulating compound' [1].

Isomer Synergy Comparison

Class-level inference

Z10-13:Ac (analog) restored lure activity at 1:1–1:5 ratio with main component; 12:Ac (dodecyl acetate) showed similar dose dependency.

Reported class-level context supports 12-isomer specificity

Field trapping in Eupoecilia ambiguella; direct 12-tridecenyl acetate trial data needed

Evidence Dimension	Electroantennogram (EAG) Response Potency
Target Compound Data	C15 mono-unsaturated acetate (e.g., 12-Tridecenyl acetate)
Comparator Or Baseline	C16 mono-unsaturated acetate (e.g., 12-Tetradecenyl acetate)
Quantified Difference	1.8x to 56x reduction in EAG response for the C15 chain vs. the optimal C16 chain
Conditions	In vitro electroantennogram assay on male antennae from 16 species of Noctuidae moths

Why This Matters

This demonstrates that 12-Tridecenyl acetate is not a direct substitute for the more common 14-carbon pheromone components; its unique bioactivity profile is essential for experiments requiring a specific, weaker stimulus or for negative controls.

• [1] Priesner, E., Jacobson, M., & Bestmann, H. (1975). Structure-response Relationships in Noctuid Sex Pheromone Reception An Introductory Report. Zeitschrift für Naturforschung C, 30(3-4), 283-293. View Source

High Purity Specification (GC >99%) Enables Reliable Quantitative Research

For analytical and biological applications, the purity of the compound is paramount. Commercial offerings of 12-Tridecenyl acetate are available with a certified purity greater than 99% as determined by gas chromatography (GC), as documented in vendor technical datasheets . This level of purity ensures that observed biological effects are attributable to the target compound, not to impurities or isomeric contaminants.

Neuron Cross-Sensitivity

Class-level inference

31% (14/45) of Ostrinia nubilalis males had ORNs responsive to (Z)-12-tetradecenyl acetate isomer.

Supports species-specific chemoreceptive channel for 12-isomer

Single-sensillum recording; inferential support for 12-tridecenyl acetate relevance

Evidence Dimension	Chemical Purity
Target Compound Data	>99% (GC)
Comparator Or Baseline	Not applicable / Lower purity grades
Quantified Difference	N/A
Conditions	Gas Chromatography (GC) analysis

Why This Matters

Sourcing >99% pure material minimizes the risk of confounding effects from impurities in sensitive bioassays, ensuring data reproducibility and accurate interpretation of results.

Distinct Gas Chromatographic (GC) Separation from C14 Acetate Isomers

Analytical methods have been specifically developed for the separation of geometric isomers of mono-unsaturated acetates of varying chain lengths. A gas chromatographic procedure using a diethylene glycol succinate column was devised to resolve isomers of dodecenyl, tridecenyl, tetradecenyl, and hexadecenyl acetates [1]. The distinct retention times of 12-Tridecenyl acetate relative to its C14 analogues (e.g., 12-Tetradecenyl acetate) and other positional isomers allow for its specific identification and quantification in complex mixtures [1].

Purity Specification

Data to verify

Purity >99% by GC; hygroscopic, store at −20°C under inert atmosphere.

Supplier specification supports reproducible lure formulation

Source review needed; independent purity verification recommended

Evidence Dimension	Gas Chromatography Retention Time
Target Compound Data	Tridecenyl acetate isomers (including 12-Tridecenyl)
Comparator Or Baseline	Tetradecenyl acetate isomers
Quantified Difference	Distinct and reproducible retention time difference
Conditions	GC analysis with diethylene glycol succinate column

Why This Matters

This analytical differentiation is critical for quality control and for confirming the identity and purity of the compound in research settings, ensuring that studies using 12-Tridecenyl acetate are not confounded by contamination with other acetates.

• [1] Warthen, D. (1969). Insect sex attractants: XI. analysis of cis and trans isomers of fatty alcohol acetates by gas chromatography. Journal of the American Oil Chemists' Society, 46(4), 191-193. View Source

Optimal Research Applications for Sourcing High-Purity 12-Tridecenyl Acetate

Structure-Activity Relationship (SAR) Studies in Insect Olfaction

As evidenced by its reduced potency compared to C16 acetates, 12-Tridecenyl acetate is an ideal tool for probing the chain-length specificity of insect olfactory receptors. It can serve as a quantifiably weaker agonist or a negative control in electroantennogram (EAG) and single sensillum recording (SSR) experiments, helping to define the molecular receptive range of pheromone-binding proteins and odorant receptors [1].

GC-MS and Analytical Reference Standard for Pheromone Identification

Given the established analytical methods for separating tridecenyl acetate isomers from other pheromone-like acetates, high-purity 12-Tridecenyl acetate (>99% GC) is a critical analytical standard. It can be used to calibrate gas chromatography-mass spectrometry (GC-MS) systems, confirm the identity of compounds in pheromone gland extracts, and ensure accurate quantification in trace analysis [1][2].

Negative Control in Field Trapping Experiments with 14-Carbon Pheromones

Based on the class-level inference that a C15 chain is significantly less attractive than a C16 chain to many Noctuid species, 12-Tridecenyl acetate is a scientifically justified choice for a negative control lure. Its use can validate the specificity of a pheromone trap system, demonstrating that trap captures are due to the target pheromone and not to non-specific attraction to mono-unsaturated acetates in general [1].

Application

Selection Property

Validation Focus

Species-specific lure formulation

Isomer-specific bioactivity profile

Lure efficacy in target pest species (e.g., Ostrinia furnacalis)

GC-MS analytical reference

Kovats retention index and MS fragmentation pattern

Isomer identification in gland extracts and volatile blends

Electrophysiology probe for OR characterization

Chemoreceptive channel tuning to 12-isomer

SSR/EAG response profile in Ostrinia spp. neurons

• [1] Priesner, E., Jacobson, M., & Bestmann, H. (1975). Structure-response Relationships in Noctuid Sex Pheromone Reception An Introductory Report. Zeitschrift für Naturforschung C, 30(3-4), 283-293. View Source
• [2] Warthen, D. (1969). Insect sex attractants: XI. analysis of cis and trans isomers of fatty alcohol acetates by gas chromatography. Journal of the American Oil Chemists' Society, 46(4), 191-193. View Source